Cas no 158305-11-4 (1-Aziridinemethanimine,a-phenyl-)

• Product Name: 1-Aziridinemethanimine,a-phenyl-
• CAS No: 158305-11-4
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 108083
• PubChem ID: 45088128
• Update Time: 2025-04-18

1-Aziridinemethanimine,a-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinemethanimine,a-phenyl-
• aziridin-1-yl(phenyl)methanimine
• Aziridine, 1-(iminophenylmethyl)- (9CI)
• 1-(Aziridin-1-yl)-1-phenylmethanimine
• 158305-11-4
• DTXSID40666245
• 1-BENZENECARBOXIMIDOYLAZIRIDINE

• Inchi： 1S/C9H10N2/c10-9(11-6-7-11)8-4-2-1-3-5-8/h1-5,10H,6-7H2
• InChI Key： PFXVFKDPTOHYDM-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)=N)CC1

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.9A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 26.86